Cas no 2306259-47-0 (O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate)
O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Piperidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) 4-methyl ester, (2S)-
- O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate
-
- Inchi: 1S/C13H23NO4/c1-9-8-10(11(15)17-5)6-7-14(9)12(16)18-13(2,3)4/h9-10H,6-8H2,1-5H3/t9-,10?/m0/s1
- InChI Key: MVHJLPVFTFKCGA-RGURZIINSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCC(C(OC)=O)C[C@@H]1C
O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9965-100MG |
O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate |
2306259-47-0 | 95% | 100MG |
¥ 1,089.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9965-250MG |
O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate |
2306259-47-0 | 95% | 250MG |
¥ 1,742.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9965-500MG |
O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate |
2306259-47-0 | 95% | 500MG |
¥ 2,904.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9965-1G |
O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate |
2306259-47-0 | 95% | 1g |
¥ 4,349.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9965-5G |
O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate |
2306259-47-0 | 95% | 5g |
¥ 13,048.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9965-10G |
O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate |
2306259-47-0 | 95% | 10g |
¥ 21,747.00 | 2023-03-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1573401-250mg |
1-(Tert-butyl) 4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate |
2306259-47-0 | 98% | 250mg |
¥6517 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1573401-500mg |
1-(Tert-butyl) 4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate |
2306259-47-0 | 98% | 500mg |
¥8695 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1573401-1g |
1-(Tert-butyl) 4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate |
2306259-47-0 | 98% | 1g |
¥8697 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ9965-100mg |
O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate |
2306259-47-0 | 95% | 100mg |
¥1069.0 | 2024-04-22 |
O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
Additional information on O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate
Professional Introduction to Compound with CAS No. 2306259-47-0 and Product Name: O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate
The compound with the CAS number 2306259-47-0 and the product name O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and pharmacological properties. The presence of a (2S)-configuration in the piperidine ring and the substitution patterns at the O1- and O4-positions contribute to its distinct chemical profile, making it a promising candidate for further exploration in drug discovery and development.
Recent studies have highlighted the importance of chiral centers in pharmaceutical compounds, particularly in the context of biological activity and selectivity. The (2S)-2-methylpiperidine-1,4-dicarboxylate moiety is a critical feature that influences the compound's interaction with biological targets. This configuration has been shown to enhance binding affinity and reduce off-target effects, which are crucial factors in the design of novel therapeutic agents. The tert-butyl group at the O1-position further stabilizes the molecule, improving its metabolic stability and pharmacokinetic properties.
The methyl group at the O4-position adds another layer of complexity to the compound's structure, influencing its solubility and bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule in various therapeutic areas. For instance, studies have demonstrated that similar piperidine derivatives exhibit significant activity against certain enzymes and receptors involved in neurological disorders, cancer, and inflammation.
In the realm of medicinal chemistry, the synthesis of such complex molecules often involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to access novel scaffolds with high efficiency. The synthesis of O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate exemplifies these advancements, showcasing the ability to construct intricate molecular frameworks while maintaining high enantiomeric purity.
One of the most compelling aspects of this compound is its potential therapeutic applications. Preclinical studies have suggested that it may exhibit inhibitory activity against key targets relevant to several diseases. For example, derivatives of this class have shown promise in inhibiting enzymes such as Janus kinases (JAKs), which are implicated in autoimmune diseases like rheumatoid arthritis. Additionally, modifications at the (2S)-piperidine core have been associated with enhanced binding to specific receptors, which could lead to more targeted therapies with fewer side effects.
The development of such compounds is often driven by computational modeling and high-throughput screening techniques, which allow researchers to rapidly assess the potential activity of numerous analogs. These approaches have accelerated the discovery process significantly, enabling faster identification of lead compounds for further optimization. The structural features of O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate, including its chiral center and functional groups, make it an ideal candidate for such studies.
Furthermore, advancements in biocatalysis have opened new avenues for the synthesis of complex molecules like this one. Enzymatic methods offer a sustainable and efficient alternative to traditional chemical synthesis, reducing waste and energy consumption. The use of engineered enzymes or whole-cell systems has allowed for the introduction of specific stereocenters with high fidelity, which is essential for producing pharmacologically active compounds.
The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leveraging cutting-edge technologies to develop next-generation therapeutics. The unique structural features of O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate position it as a key player in this evolving landscape.
In conclusion, the compound with CAS number 2306259-47-0 represents a significant contribution to medicinal chemistry. Its structural complexity, characterized by features such as the (2S)-configuration, tert-butyl group, and methyl group, makes it a versatile scaffold for drug discovery. With ongoing research focused on its pharmacological potential and synthetic accessibility, this molecule is poised to play a crucial role in developing novel therapeutic agents for various diseases.
2306259-47-0 (O1-tert-butyl O4-methyl (2S)-2-methylpiperidine-1,4-dicarboxylate) Related Products
- 849203-07-2(1,4-Piperidinedicarboxylic acid, 4-(3-carboxypropyl)-, 1-(1,1-dimethylethyl) 4-methyl ester)
- 693824-61-2(1-tert-Butyl 4-methyl 4-(2-oxoethyl)piperidine-1,4-dicarboxylate)
- 1415740-83-8(1-Tert-butyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate)
- 1250959-07-9(cis-(±)-N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid)
- 1250957-28-8(trans-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid)
- 124443-68-1(1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate)
- 578021-55-3(1-tert-Butyl 4-methyl 4-ethylpiperidine-1,4-dicarboxylate)
- 724790-59-4(1-Tert-Butyl 4-methyl 4-methylpiperidine-1,4-dicarboxylate)
- 1246644-52-9(8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester)
- 193085-98-2(1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid)